Cas no 2227782-19-4 (rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid)

• Product Name: rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid
• CAS No: 2227782-19-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6378862
• PubChem ID: 165461397
• Update Time: 2025-05-21

rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid
• EN300-1565918
• rac-2-{1-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-propylformamido}acetic acid
• 2227782-19-4

• Inchi： 1S/C27H32N2O5/c1-2-15-29(16-25(30)31)26(32)22-13-7-8-14-24(22)28-27(33)34-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,22-24H,2,7-8,13-17H2,1H3,(H,28,33)(H,30,31)/t22-,24+/m1/s1
• InChI Key： ODASPQKPOBFVNG-VWNXMTODSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid

Introducing rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic Acid (CAS No. 2227782-19-4): A Pivotal Compound in Modern Medicinal Chemistry

Rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid, identified by its unique Chemical Abstracts Service number CAS No. 2227782-19-4, represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The meticulous design of its molecular architecture, incorporating elements such as the fluoren-9-ylmethyl moiety and the cyclohexyl backbone, positions it as a promising candidate for further exploration in drug discovery.

The synthesis and characterization of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid have been subjects of extensive research, reflecting its importance in the field. The presence of the fluoren-9-ylmethyl group is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in various pharmacological contexts. This feature makes the compound an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemistry of a molecule plays a critical role in its biological activity. The specific configuration of the cyclohexyl moiety in rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid is a testament to this trend. Researchers have leveraged this stereochemical diversity to develop compounds that exhibit high selectivity and efficacy. The enantiomeric purity of this compound is essential for ensuring its therapeutic potential and minimizing unwanted side effects.

The role of CAS No. 2227782-19-4 in modern medicinal chemistry extends beyond its structural complexity. It serves as a platform for investigating novel interactions between biological targets and small molecules. For instance, studies have demonstrated that derivatives of this compound can modulate key enzymes and receptors involved in various disease pathways. These findings underscore the importance of exploring structurally diverse molecules in the quest for new treatments.

The integration of advanced synthetic techniques has been instrumental in optimizing the production of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid. Techniques such as asymmetric synthesis and catalytic transformations have enabled researchers to achieve high yields and purity levels. These advancements not only facilitate the large-scale production of the compound but also open up new avenues for its application in drug development.

The pharmacological properties of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid have been thoroughly evaluated through both in vitro and in vivo studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent, a neuroprotective compound, and a modulator of metabolic pathways. The ability to fine-tune its structure allows for the customization of its biological activity, making it a versatile tool for medicinal chemists.

The future prospects of this compound are further enhanced by its compatibility with various drug delivery systems. Researchers are exploring formulations that can enhance its bioavailability and target specificity, thereby maximizing its therapeutic efficacy. The combination of structural innovation and delivery system optimization represents a holistic approach to drug development that holds great promise.

In conclusion, rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid (CAS No. 2227782-19-4) stands as a beacon of innovation in medicinal chemistry. Its intricate structure, coupled with its promising pharmacological properties, makes it a valuable asset in the pursuit of novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in shaping the future of drug development.